N-(2,4-difluorophenyl)-2-((2-oxo-1-(pyridin-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[[2-oxo-1-(pyridin-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18F2N4O2S/c22-13-7-8-17(16(23)10-13)25-19(28)12-30-20-15-5-3-6-18(15)27(21(29)26-20)11-14-4-1-2-9-24-14/h1-2,4,7-10H,3,5-6,11-12H2,(H,25,28)
• InChI Key: VYQHYQUAXBSBMF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=C(C=C(C=C3)F)F)CC4=CC=CC=N4
• Molecular Formula: C21H18F2N4O2S
• Molecular Weight: 428.5 g/mol

Description

N-(2,4-difluorophenyl)-2-((2-oxo-1-(pyridin-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18F2N4O2S and its molecular weight is 428.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A series of compounds, including pyridines, pyrimidinones, oxazinones, and their derivatives, were synthesized as antimicrobial agents using a starting material related to the specified compound. These studies demonstrated significant antibacterial and antifungal activities, comparable to reference drugs such as streptomycin and fusidic acid, highlighting their potential in addressing microbial resistance (Hossan et al., 2012).

Material Science and Corrosion Inhibition

Derivatives of the specified compound were investigated for their potential as corrosion inhibitors. The study synthesized 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and evaluated their effectiveness in preventing steel corrosion in acidic media. These compounds demonstrated promising inhibition efficiencies, suggesting their applicability in protecting metal surfaces (Yıldırım & Cetin, 2008).

Anticancer and Anti-inflammatory Activities

Research into heterocyclic derivatives of the compound has shown promising anti-inflammatory and anticancer activities. By synthesizing various heterocyclic systems fused to thiophene moieties and employing citrazinic acid as a synthon, these compounds were tested and showed comparable anti-inflammatory activity to standard drugs like Prednisolone®. This indicates their potential in developing new therapeutic agents for treating inflammation and cancer (Abdulla, 2008).

Pharmacological Inhibitors

In pharmacological research, certain derivatives were identified as potent thrombin inhibitors, showcasing their potential in managing conditions associated with thrombosis. The structural modifications, such as the incorporation of difluoro-ethylamine substituents, significantly influenced the compounds' affinity for thrombin, underscoring the importance of molecular design in developing targeted therapies (Lee et al., 2007).